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Compound of Interest

Compound Name: 1-Tetradecanol-d2

Cat. No.: B15568468 Get Quote

This guide provides comprehensive safety and handling information for 1-Tetradecanol-d2,

intended for researchers, scientists, and professionals in drug development. Due to the limited

availability of specific data for the deuterated compound, this document primarily relies on the

well-established safety profile of its non-deuterated analog, 1-Tetradecanol. The isotopic

labeling in 1-Tetradecanol-d2 is not expected to significantly alter its fundamental chemical

and physical properties concerning safety and handling. 1-Tetradecanol-d2 is a deuterium-

labeled version of 1-Tetradecanol, a straight-chain saturated fatty alcohol.[1] It is often used in

research to trace the metabolic and pharmacokinetic profiles of drugs.[1]

Chemical and Physical Properties
Understanding the physical and chemical properties of 1-Tetradecanol is essential for its safe

handling and storage.
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Property Value Reference(s)

Molecular Formula C₁₄H₂₈D₂O

Molecular Weight 216.41 g/mol (approx.)

Appearance White waxy solid [2][3]

Odor Faint alcohol odor [4][5]

Melting Point 38 °C (100 °F; 311 K) [2]

Boiling Point >260 °C [2]

Density 0.824 g/cm³ [2]

Solubility

Insoluble in water; Soluble in

diethyl ether; Slightly soluble in

ethanol

[2][3]

Vapor Density 7.39 (Air = 1) [4]

Flash Point 141°C [6]

Hazard Identification and Safety Precautions
1-Tetradecanol is considered a hazardous substance and requires careful handling to minimize

exposure risks.[7]

GHS Hazard Statements:

H319: Causes serious eye irritation.[6][8]

H410: Very toxic to aquatic life with long lasting effects.[6][8]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[6]

P273: Avoid release to the environment.[6][8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6][8]

P337+P313: If eye irritation persists: Get medical advice/attention.[6]

P501: Dispose of contents/container to an approved waste disposal plant.[6]

Logical Flow for GHS Hazard Identification

1-Tetradecanol-d2

Hazard Classification

Serious Eye Irritation
(Category 2A)

Hazardous to the Aquatic Environment
(Long-term, Category 1)

Signal Word: Warning

GHS Pictograms

Exclamation Mark
(GHS07)

Environment
(GHS09)

Click to download full resolution via product page

Caption: GHS Hazard Identification for 1-Tetradecanol.
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Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of 1-Tetradecanol-
d2 and ensure the safety of laboratory personnel.

Handling:

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.[6]

Use only with adequate ventilation.[6]

Avoid breathing fumes and dust.[6]

Minimize dust generation and accumulation.[6]

Keep away from sources of ignition.[6]

Storage:

Store in a cool, dry, and well-ventilated area.[9]

Keep containers tightly closed.[9][10]

For long-term storage, refrigeration at 2-8°C is recommended.[9]

Protect from light by storing in the dark or using an amber-colored vial.[9]

Incompatible materials: Strong oxidizing agents, acids, acid chlorides, and acid anhydrides.

[7][10]

Accidental Release and First Aid Measures
Accidental Release:

Minor Spills: Remove all ignition sources. Clean up spills immediately. Use dry clean-up

procedures and avoid generating dust. Place in a suitable, labeled container for waste

disposal.[7]
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Major Spills: Alert emergency responders. Advise personnel in the area of the hazard. Avoid

all personal contact, including inhalation. Wear protective clothing.[7]

Environmental Precaution: Prevent product from entering drains or contaminating

groundwater.[10]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.[6][10]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. Get medical attention.[6][10]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[6][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Get medical attention.[6]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure.

PPE Selection Workflow
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Handling 1-Tetradecanol-d2

Assess Risk of Exposure

Risk of Eye Contact?

Risk of Skin Contact?

No
Wear Safety Glasses

with Side-Shields or Goggles

Yes

Risk of Inhalation
(dust/fumes)?

No

Wear Chemical Resistant Gloves
(e.g., Nitrile Rubber)

Yes

Use NIOSH-approved Respirator
(e.g., N95 for dust)

Yes

Proceed with Work

No

Wear Lab Coat

No Specific PPE Required
(Low Risk)

Click to download full resolution via product page

Caption: Personal Protective Equipment Selection Workflow.

Toxicological Information
The acute toxicity of 1-Tetradecanol is low.[2]
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Oral LD50 (rat): >5000 mg/kg[2]

Eye Irritation (rabbit): 500 mg - Mild irritation. Prolonged contact may cause inflammation

and conjunctivitis.[7]

Skin Irritation: May cause skin irritation after prolonged or repeated exposure, leading to

redness, swelling, and scaling.[7]

Inhalation: Inhalation of dust or fumes may cause respiratory discomfort. Vapors may cause

drowsiness and dizziness.[7]

Experimental Protocols
Protocol 1: Preparation of a 100 mM 1-Tetradecanol
Stock Solution in DMSO
This protocol is for preparing a stock solution for use in cell culture experiments.[11]

Materials:

1-Tetradecanol-d2 (MW: ~216.41 g/mol )

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Water bath or incubator at 37°C

Ultrasonic bath

Procedure:

Weighing: Accurately weigh out approximately 21.64 mg of 1-Tetradecanol-d2 powder and

transfer it to a sterile vial.[11]
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Dissolving: Add 1 mL of sterile DMSO to the vial.[11]

Warming and Mixing: Warm the solution to 37°C to aid dissolution. Vortex thoroughly.[11]

Sonication: If necessary, use an ultrasonic bath to ensure complete dissolution.[11]

Sterilization: The high concentration of DMSO should maintain sterility. If required, filter

through a 0.22 µm PTFE syringe filter.

Aliquoting and Storage: Dispense into sterile, single-use aliquots and store at -20°C or

-80°C.[11]

Protocol 2: Gas Chromatography-Mass Spectrometry
(GC-MS) for Purity Analysis
This protocol can be used to assess the purity of 1-Tetradecanol and identify potential

degradation products.[9]

Sample Preparation:

Prepare a solution of 1-Tetradecanol in a suitable solvent (e.g., ethyl acetate) at a

concentration of approximately 1 mg/mL.

Add an internal standard (e.g., 1-tridecanol) to a final concentration of 100 mg/L.[12]

Transfer the solution to a GC vial.

GC-MS Conditions:

Injector Temperature: 250°C

Oven Temperature Program:

Initial temperature: 80°C, hold for 2 minutes

Ramp: 10°C/min to 250°C

Hold at 250°C for 10 minutes[9]
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Column: 30 m x 0.25 mm ID x 0.25 µm film thickness (e.g., DB-5ms)[9]

Carrier Gas: Helium

MS Conditions:

Ion Source Temperature: 230°C[9]

Mass Range: m/z 40-500[9]

Scan Mode: Full scan[9]

Data Analysis:

Identify the peaks corresponding to 1-Tetradecanol-d2 and any impurities by comparing

their mass spectra with a reference library (e.g., NIST).[9]

Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations.[7] Dispose

of contents and container to an approved waste disposal plant.[6] Avoid release to the

environment.[7][8]

This guide is intended to provide a comprehensive overview of the safety and handling of 1-
Tetradecanol-d2. It is essential to consult the specific Safety Data Sheet (SDS) provided by

the supplier for the most current and detailed information. Always perform a thorough risk

assessment before beginning any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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